Cas no 1806050-85-0 (2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide
• CAS No: 1806050-85-0
• MF: C₉H₅F₆NO₃S
• MW: 321.196322202683
• CID: 4964057
• Update Time: 2025-07-20

2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide

• Inchi： 1S/C9H5F6NO3S/c10-8(11,12)6-4(3-17)1-2-5(20(16,18)19)7(6)9(13,14)15/h1-3H,(H2,16,18,19)
• InChI Key： BYONXSHSDRGUKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=O)=C(C(F)(F)F)C=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 320.98943317 g/mol
• Monoisotopic Mass: 320.98943317 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6
• Molecular Weight: 321.20

Additional information on 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide

Introduction to 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide (CAS No. 1806050-85-0)

2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide (CAS No. 1806050-85-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The presence of multiple trifluoromethyl groups and a formyl substituent in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further exploration.

The trifluoromethyl group, characterized by its -CF₃ moiety, is a common pharmacophore in drug design due to its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide, the two trifluoromethyl groups at the 2- and 3-positions contribute to a highly electron-withdrawing effect, which can modulate the reactivity and selectivity of the compound. This feature is particularly valuable in the development of novel therapeutic agents where precise control over molecular interactions is crucial.

The formyl group (-CHO) at the 4-position introduces a reactive aldehyde functionality, which can participate in various chemical transformations such as condensation reactions, oxidation, or reduction. This reactivity makes the compound a versatile intermediate in synthetic chemistry, enabling the facile construction of more complex molecules. The sulfonamide moiety (-SO₂NH₂) further enhances the compound's solubility in polar solvents and its potential for interaction with biological macromolecules.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamides in addressing various therapeutic challenges. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors involved in critical biological pathways. The structural features of 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards target proteins. For instance, modifications involving the trifluoromethyl and formyl groups have been shown to improve pharmacokinetic properties such as bioavailability and half-life.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical applications. The electron-withdrawing nature of the trifluoromethyl groups can enhance the activity of herbicides and pesticides by improving their interaction with biological targets. Furthermore, the presence of a reactive formyl group allows for further derivatization into more complex agrochemicals with tailored properties. Research is ongoing to explore how structural modifications can optimize efficacy while minimizing environmental impact.

The synthesis of 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include halogenation followed by sulfonation, followed by formylation at the desired position. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste and improving scalability. These advancements are crucial for translating laboratory discoveries into commercially viable products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide and biological targets. These studies help predict binding affinities, identify key interaction sites, and guide rational drug design. The combination of experimental data with computational insights provides a powerful framework for developing novel therapeutics with improved efficacy and reduced side effects.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly influence drug behavior. The electron-withdrawing effect of fluorine atoms increases metabolic stability by resisting hydrolysis and oxidation. Additionally, fluorine atoms can enhance cell membrane permeability and binding affinity through hydrophobic interactions. These properties make fluorinated sulfonamides particularly valuable in drug discovery.

In conclusion,2,3-Bis(trifluoromethyl)-4-formylbenzenesulfonamide (CAS No. 1806050-85-0) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its structural features—specifically the presence of multiple trifluoromethyl groups and a formyl substituent—endow it with unique chemical reactivity and biological potential. Ongoing research continues to uncover new ways to leverage these properties for developing innovative solutions to global health challenges.